3-(2-Aminoethyl)-2-fluorophenol

• Molecular Formula: C8H10FNO
• Molecular Weight: 155.17 g/mol
• IUPAC Name: 3-(2-aminoethyl)-2-fluorophenol
• InChI: InChI=1S/C8H10FNO/c9-8-6(4-5-10)2-1-3-7(8)11/h1-3,11H,4-5,10H2
• InChI Key: NCLYPRWBXUMNIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)F)CCN

Description

3-(2-Aminoethyl)-2-fluorophenol is an organic compound with the molecular formula C8H10FNO and a molecular weight of 155.17 g/mol . This compound features a phenolic ring system substituted with a 2-aminoethyl chain and a fluorine atom, a structure of high interest in medicinal chemistry and neuroscience research. Its molecular framework is closely related to biogenic amines, making it a valuable precursor or intermediate in the synthesis of fluorinated dopamine analogues, such as 2-Fluorodopamine . Researchers utilize this building block to develop and study novel receptor ligands and enzyme inhibitors due to the influence of fluorine on electronic properties, lipophilicity, and metabolic stability. The primary applications of this compound are in pharmaceutical research and development, where it serves as a key intermediate for creating molecules with potential biological activity. It is strictly for laboratory research purposes. This product is labeled "For Research Use Only" and is not intended for diagnostic or therapeutic applications, nor for human use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Fluorophenol Derivatives

Fluorophenols are widely studied for their metabolic behavior and environmental persistence. Key comparisons include:

• 2-Fluorophenol (CAS 367-12-4): Exhibits higher glycosylation efficiency in Nicotiana tabacum cell cultures (60% β-glucoside conversion) compared to 3-fluorophenol (17%) and 4-fluorophenol (32%) . The ortho-fluorine in 3-(2-Aminoethyl)-2-fluorophenol may similarly enhance reactivity in enzymatic processes, though steric hindrance from the aminoethyl group could reduce glycosylation rates.
• 5-Amino-2-(3-ethyl-2,2-dimethylpentan-3-yl)-4-fluoro-phenol (CAS 873055-52-8): Features a bulky alkyl substituent and amino group. Its reduced solubility compared to 3-(2-Aminoethyl)-2-fluorophenol highlights how steric bulk versus linear aminoethyl chains influence physicochemical properties .

Table 1: Metabolic and Physical Properties of Fluorophenols

Compound	Glycosylation Efficiency (%)	Key Structural Features	Solubility (Inference)
2-Fluorophenol	60 (β-glucoside)	Ortho-F, no aminoethyl	Moderate
3-(2-Aminoethyl)-2-fluorophenol	Not reported	Ortho-F, meta-aminoethyl	Likely polar
4-Fluorophenol	32 (β-glucoside)	Para-F, no aminoethyl	Moderate

Aminoethyl-Substituted Aromatics

Compounds with aminoethyl groups attached to aromatic systems demonstrate diverse biological activities:

• 6-Fluorotryptamine (3-(2-Aminoethyl)-6-fluoroindole, CAS N/A): Shares the aminoethyl group and fluorine substitution but replaces phenol with an indole ring. Indole derivatives like serotonin (5-hydroxytryptamine) are critical neurotransmitters, suggesting that 3-(2-Aminoethyl)-2-fluorophenol might interact with similar receptors, albeit with altered binding affinity due to the phenolic -OH group .
• (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol (CAS 1035490-73-3): Contains a trifluoromethyl group and ethanol moiety. The aminoethyl-phenol system in 3-(2-Aminoethyl)-2-fluorophenol offers stronger acidity (pKa ~10 for phenol vs.

Anti-Viral and Bioactive Analogues

• Cyclam derivatives (e.g., N-(2-aminoethyl)propane-1,3-diamine): These macrocyclic compounds exhibit anti-HIV-1 activity, attributed to their ability to chelate metal ions or disrupt viral entry. While 3-(2-Aminoethyl)-2-fluorophenol lacks a macrocycle, its aminoethyl group could facilitate similar interactions with biological targets, though efficacy would depend on spatial arrangement .
• 1-(2-Aminoethyl)-3-(2,6-dichlorophenyl)-thiourea: Demonstrates how aryl-thiourea motifs paired with aminoethyl groups enhance bioactivity. The phenol and fluorine in 3-(2-Aminoethyl)-2-fluorophenol may offer complementary electronic effects for target binding .

Amino Alcohols and Esters

• Methyl 2-{[(3-fluorophenyl)methyl]amino}acetate (CAS 1019554-28-9): Contains a fluorophenyl group and ester functionality.
• (S)-2-Amino-2-(3-chloro-5-fluorophenyl)ethanol (CAS 1323966-31-9): Highlights the impact of halogen substitution (Cl vs. F) and stereochemistry on bioactivity. The ortho-fluorine in 3-(2-Aminoethyl)-2-fluorophenol may induce stronger dipole interactions than chloro substituents .

Key Research Findings and Implications

• Metabolic Pathways: Fluorophenols with ortho-substituents show higher glycosylation rates, suggesting that 3-(2-Aminoethyl)-2-fluorophenol could undergo similar enzymatic modifications, though the aminoethyl group may redirect metabolic outcomes .
• Pharmacological Potential: Aminoethyl-aromatic hybrids are prevalent in neurotransmitter analogs (e.g., serotonin) and antiviral agents. The target compound’s structure positions it as a candidate for receptor modulation or enzyme inhibition studies .
• Synthetic Flexibility: The aminoethyl group allows for further functionalization (e.g., acetylation, sulfonation), as seen in compounds like (S)-2-amino-3-(3-((fluorosulfonyl)oxy)phenyl)propanoic acid .

Q & A

Q. What safety protocols are critical when handling 3-(2-Aminoethyl)-2-fluorophenol in laboratory settings?

• PPE : Use nitrile gloves, goggles, and fume hoods to prevent dermal/ocular exposure.
• Waste Management : Neutralize acidic/basic by-products before disposal.
• Documentation : Follow GHS guidelines for labeling and SDS preparation .